Cas no 1211536-37-6 (3-bromo-4-chloro-2-(trifluoromethyl)pyridine)

• Product Name: 3-bromo-4-chloro-2-(trifluoromethyl)pyridine
• CAS No: 1211536-37-6
• MF: C₆H₂BrClF₃N
• MW: 260.438990116119
• MDL: MFCD16609903
• CID: 2617408
• PubChem ID: 72212854
• Update Time: 2025-05-27

3-bromo-4-chloro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-chloro-2-(trifluoromethyl)pyridine
• IPWRSJNPYSDMMD-UHFFFAOYSA-N
• MFCD16609903
• 1211536-37-6
• Pyridine, 3-bromo-4-chloro-2-(trifluoromethyl)-
• PS-18789
• DTXSID701255918
• SCHEMBL21598622
• SY323291
• AT21075
• AB71071
• 963-009-7

• MDL： MFCD16609903
• Inchi： 1S/C6H2BrClF3N/c7-4-3(8)1-2-12-5(4)6(9,10)11/h1-2H
• InChI Key： IPWRSJNPYSDMMD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CN=C1C(F)(F)F)Cl

Computed Properties

• Exact Mass: 258.90112g/mol
• Monoisotopic Mass: 258.90112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-bromo-4-chloro-2-(trifluoromethyl)pyridine

Comprehensive Guide to 3-bromo-4-chloro-2-(trifluoromethyl)pyridine (CAS No. 1211536-37-6): Properties, Applications, and Industry Insights

3-bromo-4-chloro-2-(trifluoromethyl)pyridine (CAS No. 1211536-37-6) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and halogen substituents, serves as a versatile building block in organic synthesis. Its molecular structure, featuring a bromo and chloro group at the 3 and 4 positions respectively, along with a trifluoromethyl group at the 2-position, enables diverse reactivity patterns.

The growing demand for fluorinated pyridines in drug discovery has propelled interest in this compound. Researchers are particularly focused on its potential in developing crop protection agents and pharmaceutical intermediates. Recent studies highlight its utility in creating herbicide-resistant formulations, aligning with the agricultural industry's need for sustainable solutions. The electron-withdrawing nature of its substituents makes it valuable for designing molecules with improved metabolic stability.

From a synthetic chemistry perspective, 3-bromo-4-chloro-2-(trifluoromethyl)pyridine offers multiple sites for cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. This reactivity profile addresses the pharmaceutical industry's search for efficient methods to construct complex heterocyclic scaffolds. The compound's lipophilicity, influenced by its halogen atoms and CF3 group, contributes to enhanced membrane permeability in bioactive molecules.

Environmental considerations surrounding halogenated compounds have led to innovations in the sustainable production of this chemical. Manufacturers are implementing green chemistry principles to reduce waste and improve atom economy during synthesis. These advancements respond to the chemical industry's focus on eco-friendly processes while maintaining the compound's high purity standards required for research applications.

The analytical characterization of 1211536-37-6 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods confirm the compound's structural integrity and purity, which are critical for reproducible results in downstream applications. Recent publications emphasize its growing role in developing kinase inhibitors, particularly in oncology research where fluorinated heterocycles show promising therapeutic potential.

Storage and handling of 3-bromo-4-chloro-2-(trifluoromethyl)pyridine require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. The compound's stability under various conditions makes it suitable for long-term storage when kept in appropriate containers away from moisture and light.

Market trends indicate increasing demand for multi-halogenated pyridines like this compound, driven by the expansion of precision agriculture and targeted drug therapies. Suppliers are responding by improving production scalability while maintaining competitive pricing. The compound's unique combination of halogen atoms and fluorine substitution continues to make it valuable for structure-activity relationship studies in medicinal chemistry.

Future research directions for CAS 1211536-37-6 include exploring its potential in material science applications, particularly in electronic materials where fluorinated aromatic systems show interesting properties. The compound's structural features may contribute to developing novel organic semiconductors or liquid crystal materials, expanding its utility beyond traditional chemical applications.